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Compound of Interest

Compound Name: Basic Red 51
CAS No.: 77061-58-6
Cat. No.: B1206981
Get Quote
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Executive Summary

Basic Red 51 (BR51) is a cationic azo dye (CAS: 77061-58-6) traditionally utilized in the textile
and cosmetic industries. However, its rigid planar structure and cationic charge distribution
have elevated its status as a high-fidelity probe in molecular spectroscopy and macromolecular
binding studies.

This guide analyzes the spectral behavior of BR51, specifically its "light-up"” fluorescence
mechanism upon DNA intercalation, its solvatochromic sensitivity, and its utility as a model
compound for drug-DNA interaction assays. Unlike standard fluorophores with constant
guantum yields, BR51 exhibits environment-dependent photophysics, making it a sensitive
reporter of local viscosity and polarity.

Molecular Architecture & Electronic State

To understand the spectral data, one must first understand the chromophore. BR51 consists of
an electron-donating dimethylamino group connected via an azo linkage (-N=N-) to an electron-

withdrawing imidazolium ring.
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e Chromophore Type: Donor-
-Acceptor (D-
-A) system.[1]

» Electronic Transition: The primary absorption band (~530 nm) arises from an intramolecular
charge transfer (ICT) transition.

 Cationic Nature: The quaternary ammonium on the imidazolium ring provides water solubility
and facilitates electrostatic attraction to the anionic phosphate backbone of DNA/RNA.

Structural Visualization

The following diagram illustrates the push-pull electronic system responsible for the dye's low-
energy absorption.
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Figure 1: Electronic architecture of Basic Red 51 showing the Donor-Linker-Acceptor pathway
responsible for its visible absorption.

Fundamental Spectral Characteristics[1][2][3][4][5]
[6][7]
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The spectral data of BR51 is highly dependent on solvent polarity and the presence of binding

partners. The values below represent the dye in a standard aqueous buffer (PBS, pH 7.4)

unless otherwise noted.

: itative < | (11415 ][61[71[8]

Parameter Value Notes
Exhibits slight
(Abs) 523 - 530 nm solvatochromism; blue-shifted

in non-polar solvents.[1][2]

Molar Extinction Coeff.[1][3][2]
[41(5] (

~12,000 M—cm~1

At 530 nm in water.[1][2] High

absorptivity allows detection at

) M concentrations.
Weak in free solution.[1][2]
(Emission) > 600 nm (Red/Far-Red) Requires rigidification (binding)

to become significant.[6]

Stokes Shift

~70 — 100 nm

Large shift minimizes self-
quenching and scattering

interference.[1][2]

Solubility

> 50 g/L (Water)

Highly soluble due to cationic
charge; soluble in
ethanol/DMSO.[1][2]

Critical Insight: BR51 behaves as a molecular rotor. In low-viscosity solvents (like water), the

azo bond allows rapid non-radiative decay (rotation/isomerization), resulting in a very low

quantum yield ("dark" state). Upon binding to a rigid macromolecule (DNA), this rotation is

restricted, closing the non-radiative channel and turning "on" the fluorescence.
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Application: DNA Binding & Intercalation[1][2][5][7]
[10]

For drug development professionals, BR51 serves as an excellent surrogate for studying
cationic drug interactions with nucleic acids. Its binding mode is primarily intercalation, favored
thermodynamically over minor groove binding.

Mechanism of Interaction[5][12]

» Electrostatic Approach: The cationic dye is attracted to the anionic DNA backbone.
 Intercalation: The planar aromatic system inserts between base pairs.
o Spectral Response:

o Hypochromicity: Absorbance intensity at 530 nm decreases.

o Bathochromic Shift:

shifts to longer wavelengths (Red shift).

o Fluorescence Enhancement: Quantum yield increases significantly.

Experimental Workflow: Binding Isotherm Construction

To determine the binding constant (

), follow this self-validating protocol.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Stock Prep
(1 mM BR51 in DMSO)

Dilute 1:100

2. Working Solution
(10 pM BR51 in Buffer)

3. DNA Titration
Add ct-DNA (0 -> 50 uM)

quilibrate 5 min

4. Measure Spectra
Abs (300-700nm) & Em (>550nm)

Plot [DNA]/(ea-€f) vs [DNA]

5. Data Analysis
Scatchard / Benesi-Hildebrand

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining the DNA binding affinity of Basic Red 51.

Detailed Protocol: Determination of Binding Constant ()

Reagents:

+ Basic Red 51 Stock (1 mM in DMSO).

¢ Calf Thymus DNA (ct-DNA) Stock (1 mM bp in Tris-HCI buffer).
o Buffer: 10 mM Tris-HCI, 50 mM NacCl, pH 7.4.

Procedure:
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o Baseline: Prepare a 10

M solution of BR51 in buffer. Record the absorption spectrum (

)

« Titration: Sequentially add aliquots of ct-DNA to the dye solution. Crucial: Maintain the total
volume change <5% or correct for dilution.

» Equilibration: Allow 5 minutes of incubation at 25°C after each addition to ensure equilibrium.
o Measurement: Record absorbance at

(530 nm). You will observe a decrease in absorbance (hypochromicity).
o Calculation: Use the Benesi-Hildebrand equation for double reciprocal plotting:
Where
IS observed absorbance,
Is initial absorbance, and

is absorbance at saturation.

Safety & Toxicity in Research[13]

While BR51 is a valuable probe, its interaction with biological systems implies potential toxicity.
[7][8] This is particularly relevant if using BR51 as a model for live-cell imaging or drug delivery.

o Cytotoxicity: Studies on HaCaT (human keratinocyte) cells indicate an

of approximately 13
g/mL.[8]

e Mechanism of Toxicity:
o Induction of Reactive Oxygen Species (ROS).[7][8]

o Caspase-3 activation leading to apoptosis.[7][8]
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o Cell cycle arrest at G2 phase.[3]

o Handling: Always handle powder in a fume hood to avoid inhalation. Use nitrile gloves to
prevent skin staining and absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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